2-Methylbenzenethiol

• IUPAC Name: 2-methylbenzenethiol
• InChI: InChI=1S/C7H8S/c1-6-4-2-3-5-7(6)8/h2-5,8H,1H3
• InChI Key: LXUNZSDDXMPKLP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1S
• Molecular Formula: C7H8S
• DSSTOX Substance ID: DTXSID8047135
• Molecular Weight: 124.21 g/mol
• Physical Description: Colorless to pale yellow liquid; [Merck Index] Very offensive odor; [CHEMINFO] Liquid with a stench; mp = 10-12 deg C; [Alfa Aesar MSDS], Liquid, colourless to pale yellow liquid with disagreeable odour
• Boiling Point: 195 °C, 194.00 to 196.00 °C. @ 760.00 mm Hg
• Flash Point: 64 °C
• Solubility: Sol in alcohol, ether; insol in water
• Density: 1.041 @ 20 °C/4 °C, 1.054-1.059
• Vapor Pressure: 0.81 [mmHg], 0.816 mm Hg at 25 °C
• CAS RN: 137-06-4
• Melting Point: 15 °C

Description

2-Methylbenzenethiol is a compound that belongs to the class of alkylated aromatic hydrocarbons, specifically a methylated derivative of benzenethiol. It is structurally characterized by a benzene ring with a methyl group and a thiol group attached. This compound is related to various research areas, including the synthesis of benzothiazoles and the study of reactivity in combustion systems.

Synthesis Analysis

The synthesis of compounds related to 2-methylbenzenethiol, such as 2-aryl benzothiazoles, can be achieved under metal-free conditions from aryl ketones and 2-aminobenzenethiols, with molecular oxygen as the oxidant and DMSO playing a crucial role in the transformation . Additionally, solid-phase synthesis techniques have been employed to acylate 2-aminobenzenethiol on resins, followed by cyclization to form benzothiazoles . Furthermore, N- and S-substituted derivatives of 2-aminobenzenethiol have been prepared, which are intermediates in synthesizing phenothiazine analogs .

Molecular Structure Analysis

The molecular structure of compounds closely related to 2-methylbenzenethiol, such as nickel(II) dibromide complexes derived from methylbenzenamines, exhibits a distorted-pyramidal geometry at the nickel center, as determined by single-crystal X-ray diffraction .

Chemical Reactions Analysis

2-Methylbenzenethiol and its derivatives participate in various chemical reactions. For instance, 2-aminobenzenethiol can undergo condensation with β-diketones to form benzothiazolines, which can further convert to benzothiazines and benzothiazoles . The reactivity of methylbenzenes, which includes 2-methylbenzenethiol, in combustion systems is influenced by the number and position of methyl substituents, affecting properties like octane rating and ignition delay .

Physical and Chemical Properties Analysis

The physical and chemical properties of 2-methylbenzenethiol derivatives, such as methylbenzenediol isomers, have been studied in terms of enthalpies of formation, entropies, and heat capacities. The unimolecular decomposition of these isomers has been mapped out, revealing the dominant decomposition pathways at various temperature ranges . Additionally, the reactivity of methylbenzenes, including 2-methylbenzenethiol, is significant in the context of liquid transportation fuels, with their behavior in combustion systems being a subject of study .

Scientific Research Applications

• Synthesis of Novel Heterocycles : 2-Amino-4-chloro-3-methylbenzenethiol, a derivative of 2-Methylbenzenethiol, has been used in the synthesis of novel heterocycles, specifically 6-chloro-5-methyl-4H-1,4-benzothiazines, which are important in medicinal chemistry (Rathore & Gupta, 1995).

• Development of Heteroaromatic Analogs : The reaction of 2-methylbenzenethiol with other compounds has led to the development of new heteroaromatic analogs like 1,2-benzothiaborolide, which have potential applications in organometallic chemistry (Ashe, Kampf & Schiesher, 2000).

• Solid Phase Synthesis of Benzothiazolyl Compounds : 2-Aminobenzenethiol, closely related to 2-Methylbenzenethiol, has been used for the solid phase synthesis of benzothiazolyl compounds, which are significant in pharmaceutical research (Mourtas, Gatos & Barlos, 2001).

• Study of Nitroaromatics and Thiols Interaction : Research has been conducted on the interaction between thiols, like 2-methylbenzenethiol, and nitroaromatics, which is crucial for understanding the biological activity of nitroaromatics used in treating infections (Andres, Eckmann & Smith, 2013).

• Enantioselective Synthesis of Heterocycles : Sodium 2-aminobenzenethiolate has been employed in the enantioselective synthesis of chiral benzo-fused N,S-heterocycles, demonstrating the potential of 2-Methylbenzenethiol derivatives in asymmetric synthesis (Gao et al., 2012).

• Study of Substituent-Induced Reactivity : Research into the reactivity of compounds like 2-methylbenzenethiol in dinuclear complexes has been conducted, which is important for understanding chemical reactions in organometallic systems (Sommer et al., 2013).

• Fluorescent Probe for Sensing 4-Methylbenzenethiol : A study developed a new fluorescent probe for detecting 4-methylbenzenethiol in water samples, showcasing the application of 2-Methylbenzenethiol in environmental monitoring (Wang et al., 2021).

• Thiol-Conjugated Beta-Lyase Enzyme Study : Research has been conducted on the enzyme catalyzing cleavage of the thioether linkage in cysteine conjugates of aromatic compounds, which includes 2-Methylbenzenethiol derivatives. This study is significant in understanding the metabolism of drugs (Tateishi, Suzuki & Shimizu, 1978).

• Adsorption and Chemical Enhancement on Nanoparticle Surfaces : The adsorption and chemical enhancement of p-Methylbenzenethiol on silver and gold nanoparticle surfaces have been investigated, which is relevant in the field of nanotechnology and materials science (Wang et al., 2019).

Safety and Hazards

2-Methylbenzenethiol is classified as a flammable liquid. It causes skin irritation and serious eye irritation. It may also cause respiratory irritation. When heated to decomposition, it emits toxic fumes of SOx.

Mechanism of Action

Target of Action

2-Methylbenzenethiol, also known as o-Toluenethiol, is a small organic compound with the molecular formula CH3C6H4SH

Mode of Action

They can also act as nucleophiles in various biochemical reactions .

Biochemical Pathways

Thiols are involved in various biochemical processes, including the formation and reduction of disulfide bonds in proteins, which can affect protein structure and function .

Pharmacokinetics

The metabolism and excretion of this compound would likely involve enzymatic transformations and renal excretion, respectively .

Result of Action

Thiols can have various effects on cells, depending on their specific targets and the nature of their interactions .

Action Environment

The action, efficacy, and stability of 2-Methylbenzenethiol can be influenced by various environmental factors. For example, the pH of the environment can affect the ionization state of the thiol group, which can in turn affect its reactivity. Temperature, solvent properties, and the presence of other reactive species can also influence the action of this compound .

Q & A

Q1: How does the structure of 2-methylbenzenethiol influence its reactivity?

A1: 2-Methylbenzenethiol (o-toluenethiol) possesses a thiol (-SH) group attached to the benzene ring, adjacent to a methyl (-CH3) group. This unique arrangement influences its reactivity in several ways:

• Steric Hindrance: The methyl group adjacent to the thiol group introduces steric hindrance, which can influence the rate and selectivity of reactions. For instance, research has shown that ligand exchange reactions on Cadmium Sulfide (CdS) nanoclusters with o-toluenethiol are restricted compared to less sterically hindered thiols like p-toluenethiol. []
• Metal Binding Affinity: The thiol group exhibits a strong affinity for metal ions, enabling the formation of stable metal-thiolate complexes. This property is valuable in applications like nanoparticle functionalization, where 2-methylbenzenethiol can serve as a capping agent to control particle size and stability. [, ]

Q2: What are some notable applications of 2-methylbenzenethiol in chemical synthesis?

A2: 2-methylbenzenethiol plays a crucial role as a building block in organic synthesis. Some notable applications include:

• Synthesis of Dibenzothiophenes: 2-methylbenzenethiol serves as a key starting material in the synthesis of substituted dibenzothiophenes. These compounds are significant due to their presence in fossil fuels and their potential as precursors for optoelectronic materials. The synthesis typically involves a coupling reaction of 2-methylbenzenethiol with a cyclic ketone, followed by an annulation step to form the dibenzothiophene core. [, ]
• Formation of Heteroaromatic Compounds: 2-Methylbenzenethiol can be used to synthesize heteroaromatic compounds, specifically 1,2-benzothiaborolides. These compounds are of interest due to their unique electronic properties and potential as ligands in organometallic chemistry. []

Q3: Can you elaborate on the use of 2-methylbenzenethiol in material science, specifically in nanoparticle functionalization?

A3: 2-Methylbenzenethiol finds application in material science as a surface-modifying agent for nanoparticles, particularly those used in surface-enhanced Raman scattering (SERS) applications.

• SERS Nano-tagging: Researchers have developed SERS nano-tagging particles composed of a silica core, nano silver particles, and a silica shell. [] 2-Methylbenzenethiol acts as a tagging material, binding to the silver nanoparticles and providing a unique Raman signal. This technology allows for the sensitive detection and identification of biomolecules.